Cas no 111108-86-2 (2-Pyridinesulfonamide,N-[[(4-fluoro-6-methoxy-2-pyrimidinyl)amino]carbonyl]-3-[(2,2,2-trifluoroethoxy)methyl]-)

2-Pyridinesulfonamide,N-[[(4-fluoro-6-methoxy-2-pyrimidinyl)amino]carbonyl]-3-[(2,2,2-trifluoroethoxy)methyl]- structure
111108-86-2 structure
Product Name:2-Pyridinesulfonamide,N-[[(4-fluoro-6-methoxy-2-pyrimidinyl)amino]carbonyl]-3-[(2,2,2-trifluoroethoxy)methyl]-
CAS No:111108-86-2
MF:C14H13F4N5O5S
MW:439.342135190964
CID:1196315
Update Time:2024-08-02

2-Pyridinesulfonamide,N-[[(4-fluoro-6-methoxy-2-pyrimidinyl)amino]carbonyl]-3-[(2,2,2-trifluoroethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinesulfonamide,N-[[(4-fluoro-6-methoxy-2-pyrimidinyl)amino]carbonyl]-3-[(2,2,2-trifluoroethoxy)methyl]-
    • 2-Pyridinesulfonamide, N-[[(4-fluoro-6-methoxy-2-pyrimidinyl)amino]carbonyl]-3-[(2,2,2-trifluoroethoxy)methyl]-
    • Inchi: 1S/C14H13F4N5O5S/c1-27-10-5-9(15)20-12(21-10)22-13(24)23-29(25,26)11-8(3-2-4-19-11)6-28-7-14(16,17)18/h2-5H,6-7H2,1H3,(H2,20,21,22,23,24)
    • InChI Key: VJLSJNBQGGYQDV-UHFFFAOYSA-N
    • SMILES: C1(S(NC(NC2=NC(OC)=CC(F)=N2)=O)(=O)=O)=NC=CC=C1COCC(F)(F)F

Computed Properties

  • Exact Mass: 439.05749

Experimental Properties

  • Density: 1.563±0.06 g/cm3(Predicted)
  • PSA: 132.4
  • pka: 3.62±0.10(Predicted)
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